Cas no 1361745-69-8 (C-(2',4'-Dichloro-5-fluoro-biphenyl-3-yl)-methylamine)

• Product Name: C-(2',4'-Dichloro-5-fluoro-biphenyl-3-yl)-methylamine
• CAS No: 1361745-69-8
• MF: C₁₃H₁₀Cl₂FN
• MW: 270.129604816437
• CID: 4991583
• Update Time: 2025-05-22

C-(2',4'-Dichloro-5-fluoro-biphenyl-3-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(2',4'-dichloro-5-fluoro-biphenyl-3-yl)-methylamine
• C-(2',4'-Dichloro-5-fluoro-biphenyl-3-yl)-methylamine

• Inchi： 1S/C13H10Cl2FN/c14-10-1-2-12(13(15)6-10)9-3-8(7-17)4-11(16)5-9/h1-6H,7,17H2
• InChI Key： CTASGWZDMFHKNP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CC(=CC(CN)=C1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• XLogP3: 4.3
• Topological Polar Surface Area: 26

Additional information on C-(2',4'-Dichloro-5-fluoro-biphenyl-3-yl)-methylamine

Comprehensive Overview of C-(2',4'-Dichloro-5-fluoro-biphenyl-3-yl)-methylamine (CAS No. 1361745-69-8)

C-(2',4'-Dichloro-5-fluoro-biphenyl-3-yl)-methylamine (CAS No. 1361745-69-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its biphenyl core structure substituted with dichloro and fluoro groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its structural versatility and ability to interact with biological targets.

The compound's methylamine functional group further enhances its reactivity, enabling it to participate in a wide range of chemical transformations. This feature is crucial for the development of novel therapeutic agents, especially in the fields of oncology and neurology. Recent studies have highlighted its role in the design of small-molecule inhibitors, which are increasingly sought after for their precision in targeting disease pathways. The dichloro and fluoro substitutions contribute to its stability and bioavailability, making it a promising candidate for further investigation.

In the context of green chemistry and sustainable synthesis, C-(2',4'-Dichloro-5-fluoro-biphenyl-3-yl)-methylamine has also been explored for its potential to reduce environmental impact. Researchers are optimizing synthetic routes to minimize waste and energy consumption, aligning with global trends toward eco-friendly manufacturing processes. This aligns with the growing demand for sustainable pharmaceuticals and green agrochemicals, topics that are frequently searched in academic and industrial circles.

Another area of interest is the compound's potential role in precision medicine. With the rise of personalized therapeutics, there is a heightened focus on compounds like C-(2',4'-Dichloro-5-fluoro-biphenyl-3-yl)-methylamine that can be tailored to specific genetic profiles. This aligns with current searches for next-generation drug candidates and targeted therapies, which dominate discussions in medical research and biotechnology forums.

From a technical standpoint, the compound's CAS No. 1361745-69-8 serves as a critical identifier for researchers and regulatory bodies. Its inclusion in databases like PubChem and ChemSpider ensures accessibility for global scientific communities. The compound's molecular weight, solubility, and spectroscopic properties are well-documented, facilitating its use in high-throughput screening and computational modeling.

In summary, C-(2',4'-Dichloro-5-fluoro-biphenyl-3-yl)-methylamine represents a versatile and scientifically significant compound with broad applications in modern chemistry and life sciences. Its relevance to drug discovery, sustainable synthesis, and precision medicine underscores its importance in addressing some of the most pressing challenges in these fields. As research progresses, this compound is likely to remain a focal point for innovation and development.